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Compound of Interest

Compound Name: Dithioformic acid

CAS No.: 4472-10-0

Cat. No.: B12793677

Get Quote

An In-depth Whitepaper on the Molecular Characteristics, Synthesis, and Therapeutic Potential

of Dithioformic Acid and its Derivatives

Abstract
Dithioformic acid, the simplest dithiocarboxylic acid, and its derivatives are emerging as

compounds of significant interest in both synthetic chemistry and pharmacology. This technical

guide provides a comprehensive overview of the molecular properties of dithioformic acid,

detailed experimental protocols for the synthesis of its derivatives, and an exploration of their

applications, particularly in the development of novel anticancer agents. The document is

intended for researchers, scientists, and professionals in the field of drug development, offering

a foundational understanding and practical methodologies for working with this versatile

molecule.
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Dithioformic acid, with the molecular formula CH₂S₂, is the sulfur analogue of formic acid

where both oxygen atoms are replaced by sulfur.[1] This substitution imparts unique chemical

properties and reactivity to the molecule.

Physicochemical Data
The fundamental molecular and physical properties of dithioformic acid are summarized in

the table below for easy reference.

Property Value Reference

Molecular Formula CH₂S₂ [1]

Molecular Weight 78.16 g/mol

IUPAC Name Methanedithioic acid [1]

CAS Number 4472-10-0

SMILES C(=S)S [1]

InChI
InChI=1S/CH2S2/c2-1-3/h1H,

(H,2,3)
[1]

InChIKey
WREDNSAXDZCLCP-

UHFFFAOYSA-N
[1]

Synthesis and Reactivity
Dithioformic acid itself is a reactive species. However, its salts and esters (dithiocarboxylates)

are valuable intermediates in organic synthesis.

General Synthesis of Dithiocarboxylic Acids
A common and effective method for the preparation of dithiocarboxylic acids involves the

reaction of a Grignard reagent with carbon disulfide, followed by acidification.

Preparation of Grignard Reagent: In a flame-dried, two-necked round-bottom flask equipped

with a magnetic stirrer, a reflux condenser, and a dropping funnel under an inert atmosphere

(e.g., argon or nitrogen), magnesium turnings are suspended in anhydrous diethyl ether. The
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appropriate alkyl or aryl halide is dissolved in anhydrous diethyl ether and added dropwise to

the magnesium suspension to initiate the formation of the Grignard reagent (RMgX).

Reaction with Carbon Disulfide: The Grignard reagent solution is cooled in an ice bath.

Carbon disulfide (CS₂), dissolved in anhydrous diethyl ether, is then added dropwise with

vigorous stirring. The reaction is typically exothermic and results in the formation of a colored

magnesium salt of the dithiocarboxylic acid (RCS₂MgX).

Acidification: After the addition of carbon disulfide is complete, the reaction mixture is stirred

for an additional hour at room temperature. The mixture is then poured onto a mixture of

crushed ice and a strong acid (e.g., hydrochloric acid) to protonate the dithiocarboxylate salt.

Extraction and Purification: The aqueous layer is extracted with an organic solvent such as

diethyl ether. The combined organic extracts are washed with brine, dried over anhydrous

sodium sulfate, and the solvent is removed under reduced pressure to yield the crude

dithiocarboxylic acid. Further purification can be achieved by distillation or chromatography.

Grignard Reagent (RMgX)

Dithiocarboxylate Salt (RCS₂MgX)

+ CS₂

Carbon Disulfide (CS₂) Dithiocarboxylic Acid (RCS₂H)

+ H⁺

Acid (e.g., HCl)

Click to download full resolution via product page

General workflow for the synthesis of dithiocarboxylic acids.

Application in Anticancer Drug Development
Derivatives of dithioformic acid have shown significant promise as ligands in the development

of metal-based anticancer agents. Specifically, cyclometalated iridium(III) complexes

incorporating dithioformate ligands have demonstrated potent cytotoxic activity against various

cancer cell lines.[2]
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Synthesis of Cyclometalated Iridium(III) Dithioformic
Acid Complexes
These complexes are typically synthesized in a multi-step process involving the formation of an

iridium(III) dimer followed by ligand exchange with the desired dithioformic acid derivative.

Dimer Synthesis: The appropriate cyclometalating ligand and iridium(III) chloride hydrate are

placed in a microwave reaction vial with a suitable solvent (e.g., 2-ethoxyethanol). The

mixture is heated in a microwave reactor (e.g., to 150°C for 90 minutes) to form the dichloro-

bridged iridium(III) dimer.

Ligand Exchange: The synthesized iridium(III) dimer and the desired dithioformate salt (e.g.,

sodium dithioformate) are placed in a reaction vial with a suitable solvent. The mixture is

heated to facilitate the ligand exchange reaction, yielding the final cyclometalated iridium(III)

dithioformic acid complex.

Purification: The crude product is purified by column chromatography to yield the pure

complex.

Mechanism of Anticancer Activity
The anticancer activity of these iridium(III) complexes is primarily attributed to their ability to

target mitochondria and induce apoptosis.[2][3]

The proposed signaling pathway for the anticancer action of these complexes is as follows:

Mitochondrial Targeting: The lipophilic nature of the complexes allows them to readily cross

cell membranes and accumulate in the mitochondria.

Induction of Oxidative Stress: Once in the mitochondria, the complexes can disrupt the

electron transport chain, leading to a significant increase in the production of reactive oxygen

species (ROS).

Mitochondrial Membrane Depolarization: The increase in ROS and direct interaction of the

complexes with mitochondrial components lead to a decrease in the mitochondrial

membrane potential (MMP).
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Regulation of Apoptotic Proteins: The mitochondrial stress leads to the downregulation of the

anti-apoptotic protein Bcl-2 and the upregulation of the pro-apoptotic protein Bax.

Cytochrome C Release: The change in the Bcl-2/Bax ratio increases the permeability of the

outer mitochondrial membrane, resulting in the release of Cytochrome C into the cytoplasm.

Caspase Activation and Apoptosis: Cytosolic Cytochrome C triggers the activation of a

cascade of caspases (e.g., Caspase-9 and Caspase-3), which are key executioners of

apoptosis, ultimately leading to programmed cell death.
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Anticancer signaling pathway of Iridium(III) dithioformate complexes.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b12793677/docs?utm_src=pdf-body-img#dithioformic-acid-a-technical-guide-for-researchers-and-drug-development-professionals
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12793677?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Unimolecular Decomposition
Theoretical studies have explored the unimolecular pyrolysis of dithioformic acid, revealing

potential decomposition pathways. These studies are crucial for understanding the stability and

reactivity of the molecule under various conditions. The primary decomposition channels are

the elimination of hydrogen sulfide (H₂S) or hydrogen (H₂).

The unimolecular decomposition of dithioformic acid can proceed through two main

pathways:

Pathway 1: Elimination of hydrogen sulfide to yield carbon monosulfide (CS).

Pathway 2: Elimination of molecular hydrogen to yield carbon disulfide (CS₂).

Dithioformic Acid (HC(S)SH)

H₂S + CS
Pathway 1

H₂ + CS₂
Pathway 2

Click to download full resolution via product page

Unimolecular decomposition pathways of dithioformic acid.

Conclusion
Dithioformic acid and its derivatives represent a class of compounds with significant potential

in synthetic chemistry and medicinal applications. Their unique chemical properties make them

valuable building blocks for the synthesis of complex molecules, while their ability to act as

ligands has led to the development of promising anticancer agents with novel mechanisms of

action. This guide provides a foundational overview and practical methodologies to aid

researchers and drug development professionals in further exploring the potential of these

intriguing sulfur-containing compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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